Cas no 19985-09-2 (1-Isopropyl-pyrrolidin-3-ylamine DiHCl)

1-Isopropyl-pyrrolidin-3-ylamine dihydrochloride (DiHCl) is a chiral amine derivative commonly utilized as a key intermediate in organic synthesis and pharmaceutical research. Its pyrrolidine scaffold and isopropyl substitution enhance steric and electronic properties, making it valuable for constructing bioactive molecules. The dihydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound is particularly relevant in the development of pharmacologically active agents, including CNS-targeting drugs and enzyme inhibitors. Its structural features allow for versatile functionalization, enabling precise modifications in synthetic routes. High purity and well-defined stereochemistry ensure reproducibility in research applications, making it a reliable choice for medicinal chemistry and process optimization.
1-Isopropyl-pyrrolidin-3-ylamine DiHCl structure
19985-09-2 structure
Product name:1-Isopropyl-pyrrolidin-3-ylamine DiHCl
CAS No:19985-09-2
MF:C7H18Cl2N2
MW:201.137219905853
MDL:MFCD08544449
CID:123874
PubChem ID:45789945

1-Isopropyl-pyrrolidin-3-ylamine DiHCl Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-pyrrolidin-3-ylamine dihydrochloride
    • 1-propan-2-ylpyrrolidin-3-amine,dihydrochloride
    • 3-Pyrrolidinamine,1-(1-methylethyl)-, hydrochloride (1:2)
    • 1-isopropylpyrrolidin-3-amine dihydrochloride
    • 1-(propan-2-yl)pyrrolidin-3-amine dihydrochloride
    • 1-ISOPROPYL-PYRROLIDIN-3-YLAMINE 2HCL
    • (S)-1-Isopropylpyrrolidin-3-amine dihydrochloride
    • (R)-1-Isopropylpyrrolidin-3-amine dihydrochloride
    • 1-isopropyl-pyrrolidin-3-ylaminedihydrochloride
    • KSC924O2J
    • 1-Isopropyl-pyrrolidin-3-ylamine DiHCl
    • BR-
    • 1-propan-2-ylpyrrolidin-3-amine;dihydrochloride
    • 19985-09-2
    • MFCD08544449
    • CS-0154196
    • AKOS015920162
    • 1-isopropylpyrrolidin-3-ylamine 2HCl
    • 1-Isopropylpyrrolidin-3-Amine 2HCl
    • SB15800
    • 1-(Propan-2-yl)pyrrolidin-3-amine--hydrogen chloride (1/2)
    • 3-Pyrrolidinamine, 1-(1-methylethyl)-, hydrochloride (1:2)
    • SB15801
    • DS-1351
    • A854913
    • EN300-173358
    • SCHEMBL4702852
    • DTXSID80672123
    • FT-0649000
    • MDL: MFCD08544449
    • Inchi: 1S/C7H16N2.2ClH/c1-6(2)9-4-3-7(8)5-9;;/h6-7H,3-5,8H2,1-2H3;2*1H
    • InChI Key: VBJDQXDPLUEPER-UHFFFAOYSA-N
    • SMILES: Cl[H].Cl[H].N1(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C1([H])[H])N([H])[H]

Computed Properties

  • Exact Mass: 200.08500
  • Monoisotopic Mass: 200.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3

Experimental Properties

  • Color/Form: No data avaiable
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 29.26000
  • LogP: 2.67000
  • Vapor Pressure: No data available

1-Isopropyl-pyrrolidin-3-ylamine DiHCl Security Information

1-Isopropyl-pyrrolidin-3-ylamine DiHCl Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Isopropyl-pyrrolidin-3-ylamine DiHCl Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-173358-1.0g
1-(propan-2-yl)pyrrolidin-3-amine dihydrochloride
19985-09-2
1g
$0.0 2023-06-08
Chemenu
CM197361-25g
1-Isopropyl-pyrrolidin-3-ylamine dihydrochloride
19985-09-2 95%+
25g
$824 2023-03-07
Chemenu
CM197361-5g
1-Isopropyl-pyrrolidin-3-ylamine dihydrochloride
19985-09-2 95%
5g
$281 2021-08-05
Chemenu
CM197361-25g
1-Isopropyl-pyrrolidin-3-ylamine dihydrochloride
19985-09-2 95%
25g
$916 2021-08-05
eNovation Chemicals LLC
D953058-1g
3-Pyrrolidinamine, 1-(1-methylethyl)-, hydrochloride (1:2)
19985-09-2 95+%
1g
$150 2024-06-07
eNovation Chemicals LLC
D953058-5g
3-Pyrrolidinamine, 1-(1-methylethyl)-, hydrochloride (1:2)
19985-09-2 95+%
5g
$325 2024-06-07
Ambeed
A119607-250mg
1-Isopropyl-pyrrolidin-3-ylamine dihydrochloride
19985-09-2 95%
250mg
$30.0 2025-03-18
TRC
I873830-1g
1-Isopropyl-pyrrolidin-3-ylamine DiHCl
19985-09-2
1g
$150.00 2023-05-18
Ambeed
A119607-5g
1-Isopropyl-pyrrolidin-3-ylamine dihydrochloride
19985-09-2 95%
5g
$264.0 2025-03-18
Apollo Scientific
OR923288-1g
1-(Propan-2-yl)pyrrolidin-3-amine
19985-09-2 97+%
1g
£81.00 2025-02-21

Additional information on 1-Isopropyl-pyrrolidin-3-ylamine DiHCl

Introduction to 1-Isopropyl-pyrrolidin-3-ylamine DiHCl (CAS No. 19985-09-2)

1-Isopropyl-pyrrolidin-3-ylamine DiHCl, a compound with the chemical identifier CAS No. 19985-09-2, is a significant molecule in the realm of pharmaceutical research and development. This compound, characterized by its dihydrochloride salt form, has garnered attention due to its structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-Isopropyl-pyrrolidin-3-ylamine DiHCl consists of a pyrrolidine ring substituted with an isopropyl group at the 1-position and an amine group at the 3-position, with the amine group further protonated to form the dihydrochloride salt. This structural configuration imparts unique physicochemical properties that are highly relevant in drug design and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological and psychiatric disorders. The pyrrolidine scaffold is particularly interesting in this context due to its prevalence in bioactive compounds that modulate central nervous system (CNS) function. 1-Isopropyl-pyrrolidin-3-ylamine DiHCl serves as a versatile building block for synthesizing molecules that interact with neurotransmitter systems, making it a compound of considerable interest to medicinal chemists.

One of the most compelling aspects of 1-Isopropyl-pyrrolidin-3-ylamine DiHCl is its potential application in the development of drugs that target serotonin receptors. Serotonin, also known as 5-hydroxytryptamine (5-HT), plays a crucial role in regulating mood, sleep, appetite, and cognitive functions. Dysregulation of serotonin pathways is implicated in various psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder (OCD). The ability of 1-Isopropyl-pyrrolidin-3-ylamine DiHCl to serve as a precursor for designing serotonin receptor modulators has made it a focal point in academic and industrial research.

Recent studies have demonstrated the utility of derivatives of 1-Isopropyl-pyrrolidin-3-ylamine DiHCl in developing novel antidepressants and anxiolytics. These studies have highlighted the compound's ability to interact with serotonin receptors in a manner that mimics or inhibits the action of endogenous serotonin. This interaction can lead to therapeutic effects by modulating neurotransmitter levels and signaling pathways associated with mood regulation.

The pharmacological profile of 1-Isopropyl-pyrrolidin-3-ylamine DiHCl has also been explored in preclinical models, where it has shown promise as a potential treatment for neurological disorders. Research indicates that compounds derived from this scaffold can exhibit properties such as selectivity for specific serotonin receptor subtypes, which is crucial for minimizing side effects associated with drug treatment.

In addition to its applications in CNS drug development, 1-Isopropyl-pyrrolidin-3-ylamine DiHCl has shown potential in other therapeutic areas. For instance, its structural motif is similar to that of compounds used in antipsychotic medications, suggesting that derivatives of this compound could be explored for treating psychotic disorders. Furthermore, its ability to modulate neurotransmitter systems makes it a candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 1-Isopropyl-pyrrolidin-3-ylamine DiHCl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyrrolidine ring followed by the introduction of an isopropyl group and subsequent conversion to the dihydrochloride salt. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

The growing interest in 1-Isopropyl-pyrrolidin-3-yllamine DiHCl underscores its importance as a pharmacophore in drug discovery. Researchers are continually exploring new derivatives and analogs of this compound to enhance its therapeutic potential and improve its pharmacokinetic properties. The development of innovative synthetic strategies and computational modeling techniques has further accelerated the discovery process, leading to exciting advancements in medicinal chemistry.

In conclusion, CAS No. 19985-09-2, corresponding to 1-Isopropyl-pyrrolidin-3-yllamine DiHCl, is a compound with significant promise in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting neurological and psychiatric disorders. The ongoing research into this compound highlights its potential as a key player in the development of novel therapeutic agents that could improve patient outcomes.

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